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Compound of Interest

Compound Name:

2-Amino-3-[(2-

phenylethyl)sulfanyl]propanoic

acid

CAS No.: 14510-18-0

Cat. No.: B3241004

Get Quote

An In-Depth Technical Guide to the Physicochemical Characteristics of Methoxphenidine

(MXP)

A Note on Chemical Identification: This guide focuses on the compound commonly known as

Methoxphenidine (MXP), or 2-MeO-diphenidine, with the Chemical Abstracts Service (CAS)

number 127529-46-8.[1] The user-provided CAS number 14510-18-0 did not correspond to this

compound in the available literature. It is presumed that the intended subject of this guide is the

widely studied Methoxphenidine.

Introduction
Methoxphenidine (MXP), chemically identified as 1-[1-(2-methoxyphenyl)-2-

phenylethyl]piperidine, is a dissociative substance of the diarylethylamine class.[1][2] It

emerged on the novel psychoactive substance (NPS) market as a replacement for other

arylcyclohexylamines, such as methoxetamine (MXE).[2] Structurally distinct from

arylcyclohexylamines like ketamine and PCP, MXP’s unique pharmacological profile and

physicochemical properties have made it a subject of interest for researchers in medicinal

chemistry, pharmacology, and toxicology. This guide provides a comprehensive overview of its
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core physicochemical characteristics, analytical methodologies, and pharmacological context,

designed for researchers, scientists, and drug development professionals.

Physicochemical Properties
The physicochemical properties of a compound are fundamental to understanding its

absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation

and handling requirements.[3]

Structural and Molecular Data
A thorough understanding of MXP's molecular structure is the foundation for interpreting its

chemical behavior.

Table 1: Key Physicochemical and Computed Properties of Methoxphenidine.

Property Value Source

IUPAC Name
1-[1-(2-methoxyphenyl)-2-

phenylethyl]piperidine
PubChem[1]

Synonyms
2-MeO-diphenidine, MXP,

Methoxydiphenidine
PubChem[1]

CAS Number 127529-46-8 PubChem[1]

Molecular Formula C₂₀H₂₅NO PubChem[1]

Molecular Weight 295.4 g/mol PubChem[1]

XLogP3 4.6 PubChem[1]

Hydrogen Bond Donors 0 PubChem

Hydrogen Bond Acceptors 2 PubChem

Rotatable Bond Count 4 PubChem

Exact Mass 295.193614421 Da PubChem[1]

Topological Polar Surface Area 12.5 Å² PubChem[1]

Heavy Atom Count 22 PubChem
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Structure-Activity Relationship Insights
The structure of MXP, particularly the position of the methoxy group on the phenyl ring, is a

critical determinant of its pharmacological activity.[4] The presence and location of this group

can influence binding affinity and selectivity for biological targets.[4] The piperidine ring is also

a key structural component for its activity, particularly in the context of sigma-1 (σ1) receptor

affinity.[4]

Caption: Chemical structure of Methoxphenidine (MXP).

Pharmacological Profile
MXP is primarily recognized for its activity as a selective NMDA receptor antagonist.[2] This

mechanism is shared with other dissociative anesthetics and is believed to be the primary

driver of its psychoactive effects.[2] Additionally, there is evidence to suggest that MXP may

also act as a dopamine reuptake inhibitor.[2] This dual action could contribute to its complex

pharmacological profile, which includes dissociative and stimulant-like effects.
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Caption: Proposed dual mechanism of action for Methoxphenidine.
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Analytical Methodologies
The identification and quantification of MXP in biological and non-biological matrices are crucial

for both clinical and forensic toxicology. A general workflow for the analysis of MXP is outlined

below.

Sample Preparation
Given its lipophilic nature (XLogP3 = 4.6), liquid-liquid extraction (LLE) or solid-phase

extraction (SPE) are common methods for isolating MXP from complex matrices like blood or

urine. The choice of solvent and pH is critical for efficient extraction.

Chromatographic Separation and Detection
High-performance liquid chromatography (HPLC) coupled with a suitable detector is a standard

technique for the separation and detection of MXP.[5] The use of a C18 column with a mobile

phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or

methanol) is typical.

Mass spectrometry (MS), particularly in tandem with gas chromatography (GC-MS) or liquid

chromatography (LC-MS), provides high sensitivity and specificity for the definitive identification

and quantification of MXP and its metabolites.[5]

Analytical Workflow for MXP

Biological Sample (Blood, Urine) Extraction (LLE or SPE) Chromatographic Separation (HPLC or GC) Detection (MS or UV) Data Analysis

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of Methoxphenidine.

Safety and Handling
As a research chemical, comprehensive safety data for MXP is limited. However, based on its

chemical class and available information, the following precautions are recommended.
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Personal Protective Equipment (PPE)
When handling MXP, appropriate PPE should be worn, including:

Gloves: Chemical-resistant gloves are essential to prevent skin contact.

Eye Protection: Safety glasses or goggles should be used to protect against splashes.

Lab Coat: A lab coat should be worn to protect clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator

should be used.

Storage and Stability
MXP should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[6] It

should be kept away from strong oxidizing agents.[6]

Disposal
Waste material should be disposed of in accordance with local, state, and federal regulations.

[6]

Conclusion
Methoxphenidine is a compound of significant interest due to its unique chemical structure and

pharmacological profile. A thorough understanding of its physicochemical characteristics is

paramount for researchers in various scientific disciplines. This guide has provided a detailed

overview of its properties, analytical methodologies, and safety considerations to support

further scientific inquiry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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